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Compound of Interest

Compound Name: CEP-28122 mesylate salt

Cat. No.: B1516159

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal and
handling of CEP-28122 mesylate salt in a laboratory setting. Adherence to these procedures
is critical for maintaining a safe research environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

While CEP-28122 mesylate salt is not classified as a hazardous substance or mixture
according to the provided Safety Data Sheet (SDS), it is imperative to follow standard
laboratory safety protocols.[1][2]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling CEP-28122 mesylate salt.

» Avoid Inhalation and Contact: Avoid breathing dust or fumes. Prevent contact with skin and
eyes. In case of contact, flush the affected area with copious amounts of water.[1][2]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Proper Disposal Procedures for CEP-28122
Mesylate Salt
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Proper disposal of CEP-28122 mesylate salt is crucial to prevent environmental contamination
and ensure compliance with regulations. Although not classified as hazardous, it should not be
disposed of in regular trash or down the drain.

Step-by-Step Disposal Protocol:
o Waste Identification and Collection:

o Collect all waste materials containing CEP-28122 mesylate salt, including unused
product, contaminated labware (e.g., pipette tips, vials, gloves), and solutions, in a
designated and clearly labeled hazardous waste container.

o The container must be compatible with the chemical waste.
e Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name ("CEP-28122
mesylate salt"), and any other information required by your institution's Environmental
Health and Safety (EHS) department.

o Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is secure and away from incompatible materials.
e Arranging for Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
chemical waste.

o Disposal must be conducted through a licensed hazardous waste disposal contractor in
accordance with all federal, state, and local regulations.

Quantitative Data
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Property Value Source
Molecular Formula C29H39CIN6O6S [1]
Molecular Weight 635.17 g/mol [1]

ICso for ALK Kinase 1.9nM

Experimental Protocols

In Vitro ALK Kinase Inhibition Assay:

This protocol is a general guideline for assessing the inhibitory activity of CEP-28122 on ALK
phosphorylation and downstream signaling in a cell-based assay.

Materials:

e ALK-positive cancer cell line (e.g., Karpas-299, SUP-M2)
o Appropriate cell culture medium and supplements

o CEP-28122 mesylate salt

o DMSO (for stock solution)

e Phosphate-buffered saline (PBS)

e Lysis buffer

o Primary antibodies against phospho-ALK, total ALK, phospho-STAT3, total STAT3, phospho-
Akt, total Akt, phospho-ERK1/2, and total ERK1/2

e Secondary antibodies
e Chemiluminescent substrate
o Protein assay kit

Procedure:
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e Cell Culture: Culture ALK-positive cells in the recommended medium until they reach
approximately 80% confluency.

o Compound Preparation: Prepare a stock solution of CEP-28122 mesylate salt in DMSO.
Further dilute the stock solution in a cell culture medium to achieve the desired final
concentrations.

o Cell Treatment: Treat the cells with varying concentrations of CEP-28122 for a specified
period (e.g., 2-4 hours). Include a vehicle control (DMSO) group.

o Cell Lysis: After treatment, wash the cells with cold PBS and lyse them using a suitable lysis
buffer.

o Protein Quantification: Determine the protein concentration of each cell lysate using a
standard protein assay.

o Western Blotting:
o Separate equal amounts of protein from each sample by SDS-PAGE.
o Transfer the separated proteins to a PVDF membrane.
o Block the membrane and then incubate with primary antibodies overnight at 4°C.

o Wash the membrane and incubate with the appropriate HRP-conjugated secondary
antibody.

o Detect the protein bands using a chemiluminescent substrate and an imaging system.

o Data Analysis: Quantify the band intensities and normalize the levels of phosphorylated
proteins to the total protein levels.

Mandatory Visualization
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Caption: ALK signaling pathway and the inhibitory action of CEP-28122.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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